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Compound of Interest

Compound Name: 4-Methylbenzhydrylamine

Cat. No.: B1223480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methylbenzhydrylamine
hydrochloride, a compound of interest in organic synthesis and medicinal chemistry. This
document consolidates available data on its chemical and physical properties, outlines a
probable synthetic route, and discusses the potential pharmacological context of
benzhydrylamine derivatives.

Chemical and Physical Properties

4-Methylbenzhydrylamine hydrochloride exists in two primary forms: a free salt and a
polymer-supported version widely utilized in solid-phase peptide synthesis. The CAS number
for the free base, 4-methylbenzhydrylamine, is 55095-21-1. The hydrochloride salt of the
polymer-supported form is registered under CAS number 5267-49-2.[1][2] While extensive data
is available for the polymer-supported resin, specific quantitative properties for the free
hydrochloride salt are not well-documented in publicly available literature.

Table 1: Chemical Identifiers and Properties of 4-Methylbenzhydrylamine and its
Hydrochloride Salt
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4-
4-
Methylbenzhydryla
4- Methylbenzhydryla .
mine
Identifier Methylbenzhydryla  mine .
) . Hydrochloride
mine (Free Base) Hydrochloride
(Polymer-
(Non-Polymer)
Supported)
5267-49-2
CAS Number 55095-21-1 _ 5267-49-2[1][2]
(representative)[1]
Molecular Formula Ci14H1sN C14H16CIN[1] Not applicable
Molecular Weight 197.28 g/mol 233.74 g/mol [1] Not applicable
- Likely a crystalline White to yellow
Appearance Not specified )
solid beads[?]
Expected to have
. N improved water Suspended in
Solubility Not specified N
solubility comparedto  DCM/DFM (1:1)[2]
the free base
Melting Point Not specified Not specified Not applicable
Boiling Point Not specified Not specified Not applicable

Synthesis of 4-Methylbenzhydrylamine
Hydrochloride: An Experimental Protocol

A detailed experimental protocol for the synthesis of the free 4-methylbenzhydrylamine

hydrochloride is not readily available. However, a general method can be adapted from the

synthesis of structurally similar benzhydrylamine hydrochlorides. The following is a

representative protocol based on the reductive amination of 4-methylbenzophenone.

Materials:

» 4-Methylbenzophenone

e Ammonium formate or another amine source
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e Formic acid or a suitable reducing agent

e Methanol or another appropriate solvent

» Hydrochloric acid (ethanolic or ethereal solution)

o Diethyl ether or other non-polar solvent for precipitation
» Standard laboratory glassware and equipment
Methodology:

e Reductive Amination: In a round-bottom flask, dissolve 4-methylbenzophenone in a suitable
solvent such as methanol. Add an excess of an amine source, like ammonium formate, and
a reducing agent, such as formic acid. The reaction mixture is then refluxed for several
hours. The progress of the reaction should be monitored by thin-layer chromatography
(TLC).

o Work-up and Extraction: After the reaction is complete, the solvent is removed under
reduced pressure. The residue is then taken up in water and a non-polar organic solvent
(e.g., ethyl acetate). The aqueous layer is basified to deprotonate the amine, and the product
IS extracted into the organic layer. The combined organic layers are washed with brine and
dried over anhydrous sodium sulfate.

o Formation of the Hydrochloride Salt: The dried organic solution containing the free base is
concentrated. The free base is then redissolved in a minimal amount of a suitable solvent
(e.g., diethyl ether). A solution of hydrochloric acid in an organic solvent (e.g., ethanolic HCI)
is added dropwise with stirring.

« |solation and Purification: The precipitated 4-methylbenzhydrylamine hydrochloride is
collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield the
final product.

Characterization: The identity and purity of the synthesized compound should be confirmed
using standard analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point of
the purified salt should also be determined.
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Synthesis Workflow
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End Product:
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A generalized workflow for the synthesis of 4-methylbenzhydrylamine hydrochloride.
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Potential Pharmacological Significance and
Signaling Pathways

Specific pharmacological data for 4-methylbenzhydrylamine hydrochloride is scarce in the
public domain. However, the benzhydrylamine scaffold is a common motif in a variety of
biologically active compounds, including antihistamines, anticholinergics, and central nervous
system (CNS) active agents. Derivatives of benzhydrylamine are known to interact with various
receptors and transporters in the CNS.

For illustrative purposes, a hypothetical signaling pathway that could be modulated by a CNS-
active benzhydrylamine derivative is presented below. This diagram represents a generic G-
protein coupled receptor (GPCR) signaling cascade, which is a common mechanism of action

for many drugs targeting the CNS.
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Hypothetical GPCR Signaling Pathway
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A potential signaling pathway for a benzhydrylamine derivative acting on a GPCR.
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Conclusion

4-Methylbenzhydrylamine hydrochloride is a chemical entity with established applications in
synthetic chemistry, particularly its polymer-supported form in peptide synthesis. While detailed
physicochemical and pharmacological data for the free hydrochloride salt are not extensively
reported, its structural similarity to known bioactive molecules suggests potential for further
investigation in drug discovery and development. The provided synthetic overview and
hypothetical signaling pathway serve as a foundational guide for researchers interested in
exploring this and related compounds. Further experimental work is necessary to fully
characterize the properties and biological activities of non-polymer-bound 4-
methylbenzhydrylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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